Cas no 84088-50-6 (Methyl 4-hydroxy-1-methyl-2-oxo-1,2-dihydroquinoline-3-carboxylate)

Methyl 4-hydroxy-1-methyl-2-oxo-1,2-dihydroquinoline-3-carboxylate Properties

Names and Identifiers

• Methyl 4-hydroxy-1-methyl-2-oxo-1,2-dihydroquinoline-3-carboxylate
• Methyl 4-hydroxy-1-methyl-2-oxo-1,2-dihydro-3-quinolinecarboxylat e
• AKOS000265712
• EN300-7443136
• Methyl4-hydroxy-1-methyl-2-oxo-1,2-dihydroquinoline-3-carboxylate
• YBLUURCYTWTKCU-UHFFFAOYSA-N
• SCHEMBL1685954
• CHEMBL387365
• SB71954
• methyl 4-hydroxy-1-methyl-2-oxoquinoline-3-carboxylate
• 1,2-Dihydro-4-hydroxy-1-methyl-2-oxo-3-quinolinecarboxylic acid methyl ester
• 84088-50-6
• DB-215779
• 3-Quinolinecarboxylic acid, 1,2-dihydro-4-hydroxy-1-Methyl-2-oxo-, Methyl ester
• +Expand

• MDL： MFCD00829643
• InChIKey： YBLUURCYTWTKCU-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H11NO4/c1-13-8-6-4-3-5-7(8)10(14)9(11(13)15)12(16)17-2/h3-6,14H,1-2H3
• SMILES： CN1C2=CC=CC=C2C(=C(C1=O)C(=O)OC)O

Computed Properties

• Exact Mass: 233.069
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 2
• Monoisotopic Mass: 233.069
• Heavy Atom Count: 17
• Complexity: 388
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Topological Polar Surface Area: 66.8A^2

Experimental Properties

• Melting Point: 165-167 ºC
• Density: 1.390±0.06 g/cm3 (20 ºC 760 Torr),